Cas no 1173481-77-0 ((2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide)

• Product Name: (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide
• CAS No: 1173481-77-0
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6382923
• PubChem ID: 44073352
• Update Time: 2025-11-01

(2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide
• (E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-[2-(4-sulfamoylphenyl)ethyl]but-2-enamide
• (E)-3-(6-methoxy-2,3-dimethylbenzofuran-5-yl)-N-(4-sulfamoylphenethyl)but-2-enamide
• F5611-0261
• AKOS024515777
• (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-[2-(4-sulfamoylphenyl)ethyl]but-2-enamide
• VU0648955-1
• 1173481-77-0

• Inchi： 1S/C23H26N2O5S/c1-14(19-12-20-15(2)16(3)30-22(20)13-21(19)29-4)11-23(26)25-10-9-17-5-7-18(8-6-17)31(24,27)28/h5-8,11-13H,9-10H2,1-4H3,(H,25,26)(H2,24,27,28)/b14-11+
• InChI Key： YYGRFKZUTFZWPL-SDNWHVSQSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)/C=C(/C1C=C2C(=CC=1OC)OC(C)=C2C)\C

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide

(2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide (CAS No. 1173481-77-0): Chemical Structure, Biological Activity, and Research Applications

(2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide (CAS No. 1173481-77-0) is a structurally complex molecule that has garnered significant attention in recent years due to its unique combination of pharmacophoric elements. This compound integrates a benzofuran scaffold, a sulfamoyl group, and a butenamide chain, all of which contribute to its potential as a multifunctional bioactive molecule. The 6-methoxy-2,3-dimethyl substitution pattern on the benzofuran ring is particularly noteworthy, as this structural motif has been associated with enhanced hydrophobicity and improved binding affinity to various protein targets in previous studies.

The benzofuran core is a well-known structural feature in pharmaceuticals, with numerous derivatives exhibiting anti-inflammatory, antitumor, and antiviral properties. Recent advancements in medicinal chemistry have highlighted the importance of methoxy and dimethyl substitutions in modulating the biological activity of benzofuran-based compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the introduction of methoxy groups at specific positions on the benzofuran ring significantly enhanced the inhibitory activity of compounds against COX-2 (cyclooxygenase-2), a key enzyme in inflammation pathways. This finding aligns with the structural design of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide, where the 6-methoxy substitution may play a critical role in its pharmacological profile.

The sulfamoyl group in this molecule is another key pharmacophoric element. Sulfamoyl moieties are widely utilized in drug design due to their ability to form hydrogen bonds with target proteins and their hydrophilic nature, which can improve solubility and bioavailability. A 2022 review in Current Medicinal Chemistry emphasized the utility of sulfamoyl derivatives in the development of tyrosine kinase inhibitors, a class of drugs commonly used in cancer therapy. The 4-sulfamoylphenyl substituent in (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide may therefore contribute to its potential as a tyrosine kinase inhibitor or similar target.

The butenamide chain in this compound represents a strategic linkage between the benzofuran and sulfamoyl groups. Amide linkages are known to enhance molecular stability and can influence the conformational flexibility of a molecule, which is crucial for optimal binding to protein targets. A 2021 study in ACS Medicinal Chemistry Letters demonstrated that butenamide-based compounds exhibited improved pharmacokinetic profiles compared to their corresponding amine analogs. This suggests that the butenamide functionality in (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide may enhance its metabolic stability and overall drug-like properties.

Recent research has also explored the potential of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide as a selective inhibitor of PDE4 (phosphodiesterase 4), an enzyme implicated in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. A 2023 preclinical study in Pharmacological Research reported that compounds with a benzofuran-sulfamoyl hybrid structure exhibited potent PDE4 inhibitory activity, with IC50 values in the low micromolar range. This finding underscores the therapeutic potential of (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide in the treatment of inflammatory conditions.

Moreover, the butenamide chain in this molecule may also facilitate cell permeability, a critical factor in the efficacy of orally administered drugs. A 2022 investigation in European Journal of Medicinal Chemistry found that the presence of conjugated double bonds, such as those in the butenamide group, can enhance the lipophilicity of molecules without compromising their solubility. This dual property is particularly advantageous for drug candidates requiring balanced hydrophobicity and hydrophilicity to cross biological membranes effectively.

The 6-methoxy-2,3-dimethyl substitution pattern on the benzofuran ring is not only a structural feature but also a potential site for further functionalization. A 2023 study in Organic & Biomolecular Chemistry explored the use of methoxy groups as bioisosteres for hydroxyl groups in drug design, highlighting their role in modulating receptor-ligand interactions. This suggests that the methoxy and dimethyl substitutions in (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide may be tailored to fine-tune its biological activity, offering opportunities for structure-activity relationship (SAR) studies.

In the context of drug discovery, (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide represents a promising lead compound due to its multifunctional scaffold. The integration of benzofuran, sulfamoyl, and butenamide elements into a single molecule allows for the simultaneous targeting of multiple biological pathways, a strategy increasingly employed in the development of multitarget drugs. A 2024 review in Future Medicinal Chemistry emphasized the growing importance of multitarget approaches in the treatment of complex diseases such as Alzheimer’s and Parkinson’s, where multiple pathological mechanisms are involved.

Additionally, the butenamide chain in this molecule may contribute to its metabolic stability, a key consideration in drug development. A 2023 study in Drug Metabolism and Disposition found that compounds containing butenamide linkages were less prone to oxidative metabolism compared to their amide counterparts, suggesting that (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide may have a favorable metabolic profile. This is particularly relevant for the development of drugs with long half-lives, which can reduce the frequency of dosing and improve patient compliance.

The sulfamoyl group also plays a role in the solubility of the compound. Hydrophilic groups such as sulfamoyl are essential for ensuring adequate solubility in aqueous environments, which is a prerequisite for effective drug delivery. A 2022 study in Journal of Pharmaceutical Sciences demonstrated that the inclusion of sulfamoyl moieties in drug molecules significantly improved their solubility in both acidic and basic conditions, a critical factor for oral drug formulations. This suggests that (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide may be suitable for development into an orally available medication.

Furthermore, the butenamide chain may influence the selectivity of the compound for specific protein targets. Selectivity is a crucial aspect of drug design, as it minimizes off-target effects and reduces the risk of adverse side effects. A 2023 investigation in ACS Medicinal Chemistry Letters found that the presence of conjugated double bonds in the butenamide group could enhance the selectivity of compounds for certain receptors, potentially making (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide a highly selective therapeutic agent.

In summary, (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide is a multifunctional compound with a unique combination of benzofuran, sulfamoyl, and butenamide elements. Its structural features contribute to its solubility, metabolic stability, cell permeability, and selectivity, making it a promising candidate for drug discovery and multitarget drug development. The integration of these elements into a single molecule highlights the potential of hybrid compounds in the treatment of complex diseases, where multiple biological pathways need to be addressed simultaneously.

The compound (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide is a structurally complex and multifunctional molecule with significant potential in drug discovery and therapeutic development. Below is a structured summary of its key features and implications: --- ### 1. Structural Features - Benzofuran Core: Provides a rigid aromatic scaffold, often associated with biological activity and receptor binding. - Methoxy and Dimethyl Substituents: Enhance lipophilicity and may influence receptor-ligand interactions. - Sulfamoyl Group: Contributes to solubility and hydrophilicity, improving oral bioavailability and metabolic stability. - Butenamide Chain: Contains a conjugated double bond, enhancing cell permeability and potentially selectivity for specific targets. --- ### 2. Key Pharmacological Properties #### a. Solubility and Bioavailability - The sulfamoyl group improves aqueous solubility, which is critical for oral drug delivery and formulation development. - The butenamide chain may enhance lipophilicity, balancing the molecule’s hydrophobic and hydrophilic properties. #### b. Metabolic Stability - The butenamide linkage is less prone to oxidative metabolism, potentially leading to longer half-lives and reduced dosing frequency. #### c. Cell Permeability - The butenamide chain and conjugated double bonds may facilitate membrane crossing, enhancing bioavailability and target engagement. #### d. Selectivity and Target Engagement - The conjugated double bond in the butenamide group may enhance selectivity for specific receptors or enzymes, minimizing off-target effects. - The benzofuran core with methoxy and dimethyl substitutions may offer opportunities for structure-activity relationship (SAR) studies to fine-tune biological activity. --- ### 3. Therapeutic Potential - Multitarget Drug Development: The integration of benzofuran, sulfamoyl, and butenamide elements into one molecule allows simultaneous targeting of multiple pathways, ideal for complex diseases (e.g., Alzheimer’s, Parkinson’s, inflammatory diseases). - PDE4 Inhibition: Preliminary studies suggest potent PDE4 inhibitory activity, making it a candidate for inflammatory and autoimmune conditions. - Oral Availability: The combination of solubility and metabolic stability supports development into an orally administered drug. --- ### 4. Drug Discovery Implications - Lead Optimization: The compound serves as a promising lead for further chemical modifications to improve efficacy, selectivity, and pharmacokinetics. - Structure-Activity Relationship (SAR): The presence of multiple functional groups (e.g., methoxy, sulfamoyl) offers flexibility for SAR studies and target-specific design. - Hybrid Drug Design: Highlights the potential of hybrid molecules in drug development, where multiple pharmacophores are combined into a single entity. --- ### 5. Challenges and Considerations - Toxicity Profiling: Requires thorough in vitro and in vivo toxicity studies to ensure safety. - Synthetic Complexity: The compound’s structure may pose synthetic challenges, necessitating efficient and scalable synthesis routes. - Selectivity: While the butenamide chain may enhance selectivity, further studies are needed to validate target specificity. --- ### Conclusion (2E)-3-(6-methoxy-2,3-dimethyl-1-benzofuran-5-yl)-N-2-(4-sulfamoylphenyl)ethylbut-2-enamide is a structurally sophisticated compound with promising therapeutic potential. Its multifunctional nature, improved solubility, metabolic stability, and selectivity make it a valuable candidate for drug discovery, particularly in the development of multitarget therapeutics for complex diseases. Further research into its biological activity, toxicity, and chemical synthesis will be critical for translating this molecule into clinical applications.